Cas no 59942-89-1 (1-(2-Isopropylpyrazolo[1,5-a]pyridin-3-yl)ethanone)

• Product Name: 1-(2-Isopropylpyrazolo[1,5-a]pyridin-3-yl)ethanone
• CAS No: 59942-89-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 2834496
• PubChem ID: 15933855
• Update Time: 2025-04-21

1-(2-Isopropylpyrazolo[1,5-a]pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• DTXSID30579815
• Ethanone, 1-[2-(1-methylethyl)pyrazolo[1,5-a]pyridin-3-yl]-
• 1-[2-(Propan-2-yl)pyrazolo[1,5-a]pyridin-3-yl]ethan-1-one
• 3-acetyl-2-isopropylpyrazolo[1,5-a]pyridine
• SCHEMBL3197152
• 1-(2-isopropylpyrazolo[1,5-a]pyridin-3-yl)ethanone
• 3-acetyl-2-isopropylpyrazolo[1,5-a]-pyridine
• 1-(2-isopropyl-pyrazolo[1,5-a]pyridin-3-yl)-ethanone
• 1-(2-isopropylpyrazolo[1,5-alpha]pyridin-3-yl)ethanone
• 1-(2-isopropyl-pyrazolo[1,5-alpha]pyridin-3-yl)-ethanone
• HSVNIJDFSGCUCZ-UHFFFAOYSA-N
• 59942-89-1
• 1-(2-Isopropylpyrazolo[1,5-a]pyridin-3-yl)ethanone

• Inchi： 1S/C12H14N2O/c1-8(2)12-11(9(3)15)10-6-4-5-7-14(10)13-12/h4-8H,1-3H3
• InChI Key： HSVNIJDFSGCUCZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C2C=CC=CN2N=C1C(C)C

Computed Properties

• Exact Mass: 202.110613074Da
• Monoisotopic Mass: 202.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.4Ų